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Compound of Interest

Compound Name:

(2-

(Diphenylphosphino)phenyl)metha

namine

Cat. No.: B178373 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory setting. The chemical, physical, and toxicological properties of (2-
(Diphenylphosphino)phenyl)methanamine have not been thoroughly investigated. All

handling should be conducted by qualified personnel who have performed a thorough risk

assessment.

Chemical Identity and Physical Properties
(2-(Diphenylphosphino)phenyl)methanamine is an organophosphorus compound featuring

both a primary amine and a diphenylphosphine functional group. This unique structure makes it

a valuable ligand in coordination chemistry and catalysis. Due to the presence of the phosphine

group, this compound is susceptible to oxidation.

Table 1: Physical and Chemical Properties of (2-(Diphenylphosphino)phenyl)methanamine
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Property Value Source

CAS Number 177263-77-3 [1]

Molecular Formula C₁₉H₁₈NP [2][3]

Molecular Weight 291.33 g/mol [2][4]

Appearance Not specified; likely a solid -

Purity 98% [2]

Storage Temperature 2-8°C [2]

Storage Conditions
Keep in dark place, Inert

atmosphere
[2]

Predicted XlogP 3.5 [3]

Monoisotopic Mass 291.11768 Da [3]

Hazard Identification and Toxicological Information
Specific toxicological data for (2-(Diphenylphosphino)phenyl)methanamine is not available.

However, based on the functional groups present and data from related organophosphine

compounds, the following potential hazards should be considered.

Table 2: GHS Hazard Classification (Inferred)

Hazard Class Category Hazard Statement

Acute Toxicity, Oral No data -

Skin Corrosion/Irritation No data May cause skin irritation

Eye Damage/Irritation No data
May cause serious eye

irritation

Specific Target Organ Toxicity No data May cause respiratory irritation

Summary of Toxicological Risks:
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Inhalation: May cause respiratory irritation.

Skin Contact: May cause skin irritation.

Eye Contact: May cause serious eye irritation.

Ingestion: The effects of ingestion are unknown.

Chronic Exposure: The effects of long-term exposure have not been studied.

To the best of our knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated.

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Given the lack of specific data, a cautious approach based on handling air-sensitive and

potentially hazardous materials is mandatory.

Engineering Controls
Fume Hood: All manipulations of solid (2-(Diphenylphosphino)phenyl)methanamine and

its solutions should be performed in a certified chemical fume hood to avoid inhalation.

Inert Atmosphere: Due to the air-sensitivity of the phosphine group, handling should be

conducted under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques

with nitrogen or argon).

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are required.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber). Change

gloves immediately if contamination occurs.

Skin and Body Protection: A lab coat is mandatory. For larger quantities or when there is a

risk of splashing, additional protective clothing may be necessary.
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Respiratory Protection: If working outside of a fume hood or if dusts are generated, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates

is recommended.

General Hygiene Measures
Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage and Disposal
Storage

Store in a tightly sealed container under an inert atmosphere.

Keep in a cool, dry, and dark place. A designated storage temperature of 2-8°C is

recommended.[2]

Store away from oxidizing agents.

Disposal
Dispose of waste material in accordance with local, state, and federal regulations.

The material may be dissolved in a combustible solvent and burned in a chemical incinerator

equipped with an afterburner and scrubber.

Reactivity and Stability
Aminophosphine ligands are known to be sensitive to air and moisture.[5] The phosphorus(III)

center can be readily oxidized to a phosphine oxide. The compound is expected to be stable

under the recommended storage conditions.

Incompatible Materials:

Strong oxidizing agents
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Acids

Moisture

Hazardous Decomposition Products:

Combustion may produce carbon oxides (CO, CO₂), nitrogen oxides (NOx), and phosphorus

oxides.

Visualizations
Logical Workflow for Safe Handling
The following diagram outlines the decision-making process for the safe handling of (2-
(Diphenylphosphino)phenyl)methanamine.
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Start: Need to handle
(2-(Diphenylphosphino)phenyl)

methanamine

Conduct Risk Assessment:
- Review available safety data

- Identify potential hazards
- Determine quantity to be used

Select Engineering Controls

Work in a certified
chemical fume hood

Use inert atmosphere?
(Glovebox or Schlenk Line)

Select Appropriate PPE:
- Safety goggles/face shield
- Chemical-resistant gloves

- Lab coat

Yes

Proceed with Experiment:
- Weigh solid under inert gas

- Prepare solutions in fume hood
- Maintain inert atmosphere

Segregate and Dispose of Waste
- Halogenated/Non-halogenated solvents

- Contaminated solids

End: Decontaminate workspace
and wash hands
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(2-(Diphenylphosphino)phenyl)methanamine
(P(III) center)

Corresponding Phosphine Oxide
(P(V) center)

Oxidation

Oxidizing Agent
(e.g., Air, H₂O₂)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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